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Compound of Interest

Compound Name: 5-Bromo-2-fluorocinnamic acid

Cat. No.: B3034660

An In-depth Technical Guide to the Safe Handling of 5-Bromo-2-fluorocinnamic Acid

This guide provides a comprehensive overview of the essential safety protocols and handling
procedures for 5-Bromo-2-fluorocinnamic acid (CAS No. 202865-71-2). Designed for
researchers, chemists, and professionals in drug development, this document synthesizes
critical safety data with field-proven insights to ensure safe and effective laboratory operations.
The focus is on understanding the causality behind safety measures, fostering a self-validating
system of protocols, and grounding all recommendations in authoritative data.

Compound Profile and Physicochemical Properties

5-Bromo-2-fluorocinnamic acid is a halogenated aromatic compound utilized as a research
chemical, particularly in the synthesis of more complex molecules in medicinal chemistry and
materials science.[1][2] Understanding its fundamental properties is the first step in a thorough
risk assessment.
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Property Value Source
Chemical Formula CoHeBrFO2 [1112]
Molecular Weight 245.05 g/mol [2][3]
CAS Number 202865-71-2 [11[4]

White to off-white or light
Appearance _ [21[31[4]1[5]
yellow solid/crystal powder

Melting Point 192-199 °C [2][4]
Boiling Point 336.0+£32.0 °C (Predicted) [2][4]
Solubility Insoluble in water [3]

. Stable under normal storage
Stability - [31[6]
conditions

Hazard Identification and Toxicological Profile

According to the Globally Harmonized System (GHS), 5-Bromo-2-fluorocinnamic acid is
classified as a hazardous substance. The primary risks are associated with irritation to the skin,
eyes, and respiratory system.[1][3][7] It is crucial to note that the toxicological properties have
not been fully investigated, which necessitates handling it with a high degree of caution,
assuming a higher level of risk until more data is available.[6][7]

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. " H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A

irritation
Specific Target Organ Toxicity Category 3 (Respiratory H335: May cause respiratory
(Single Exposure) System) irritation

Source: Synthesized from multiple Safety Data Sheets.[1][3][4][7]

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2900%2F2921-B-02.pdf
https://www.bocsci.com/product/5-bromo-2-fluorocinnamic-acid-cas-202865-71-2-308011.html
https://www.bocsci.com/product/5-bromo-2-fluorocinnamic-acid-cas-202865-71-2-308011.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21784~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:13:09~~2-Bromo-5-fluorocinnamic%20acid~~
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2900%2F2921-B-02.pdf
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7359736.htm
https://www.bocsci.com/product/5-bromo-2-fluorocinnamic-acid-cas-202865-71-2-308011.html
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21784~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:13:09~~2-Bromo-5-fluorocinnamic%20acid~~
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7359736.htm
https://www.strem.com/product/09-0031
https://www.bocsci.com/product/5-bromo-2-fluorocinnamic-acid-cas-202865-71-2-308011.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7359736.htm
https://www.bocsci.com/product/5-bromo-2-fluorocinnamic-acid-cas-202865-71-2-308011.html
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7359736.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21784~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:13:09~~2-Bromo-5-fluorocinnamic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21784~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:13:09~~2-Bromo-5-fluorocinnamic%20acid~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16028~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:22:00~~4-Bromo-2-fluorocinnamic%20acid~~
https://www.benchchem.com/product/b3034660?utm_src=pdf-body
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2900%2F2921-B-02.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21784~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:13:09~~2-Bromo-5-fluorocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC290540050&productDescription=3-BROMO-4-FLUOROCINNAMIC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA16028~~PDF~~MTR~~CGV4~~EN~~2025-09-15%2014:22:00~~4-Bromo-2-fluorocinnamic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AC290540050&productDescription=3-BROMO-4-FLUOROCINNAMIC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://synquestlabs.com/Home/DownloadPDF?location=msds&fileName=2900%2F2921-B-02.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB21784~~PDF~~MTR~~CGV4~~EN~~2025-10-08%2014:13:09~~2-Bromo-5-fluorocinnamic%20acid~~
https://amp.chemicalbook.com/ChemicalProductProperty_EN_CB7359736.htm
https://www.fishersci.com/store/msds?partNumber=AC290540050&productDescription=3-BROMO-4-FLUOROCINNAMIC+5GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3034660?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

The "Warning" signal word is associated with this compound.[1][3][7] There is currently no data
available to classify it for germ cell mutagenicity, carcinogenicity, or reproductive toxicity.[3][6]

Risk Mitigation: Engineering Controls & Personal
Protective Equipment (PPE)

A multi-layered approach to risk mitigation is essential, prioritizing engineering controls to
minimize exposure, supplemented by mandatory personal protective equipment.

Engineering Controls

The primary engineering control for handling 5-Bromo-2-fluorocinnamic acid, especially in its
powdered form, is to work within a properly functioning chemical fume hood. This contains
airborne particles and prevents inhalation. Additionally, laboratory spaces must be equipped
with easily accessible emergency eyewash stations and safety showers.[6][8] Ventilation
systems should be adequate to control airborne concentrations to the lowest possible levels.[6]

Personal Protective Equipment (PPE)

PPE is the final barrier between the researcher and the chemical.[9] The selection of
appropriate PPE is not merely a checklist item but a critical component of a comprehensive
safety strategy.

o Eye and Face Protection: Wear chemical safety goggles that conform to EN166 (EU) or
OSHA 29 CFR 1910.133 (US) standards.[7][8] A face shield should be used in situations with
a higher risk of splashing or dust generation.

¢ Skin Protection:

o Gloves: Chemically resistant gloves (e.g., nitrile) are mandatory. Always inspect gloves for
tears or punctures before use and remove them with care to avoid skin contamination.[3]
[10]

o Protective Clothing: A laboratory coat is required. For larger quantities or tasks with a
higher risk of contamination, wear additional protective clothing to prevent skin exposure.

[6]18]
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o Respiratory Protection: If engineering controls are insufficient or during emergency
situations, a NIOSH/MSHA or European Standard EN 149 approved respirator with an
appropriate particulate filter (e.g., N95) is necessary.[8][11]
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Risk Assessment & Control Hierarchy

Task: Handling 5-Bromo-2-fluorocinnamic Acid

Work in Chemical Fume Hood Ensure Access to Eyewash/Shower

Skin Protection
(Gloves, Lab Coat)

Eye/Face Protection
(Goggles, Face Shield)

Respiratory Protection
(If dust cannot be controlled)
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Exposure Event

Skin Contact

Wash with plenty of soap
and water for at least 15 min.

Remove contaminated clothing.

Y
Seek medical attention
if irritation persists.

Remove contact lenses,
if present and easy to do.

Rinse cautiously with water
for at least 15 minutes.

Seek immediate
medical attention.

Inhalation

Move person to fresh air.

Keep comfortable for breathing.

Seek medical attention.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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